Cas no 1568026-19-6 ((3S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol)

• Product Name: (3S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol
• CAS No: 1568026-19-6
• MF: C₆H₁₁F₂NO
• MW: 151.154448747635
• CID: 4606733
• PubChem ID: 64115141
• Update Time: 2025-11-02

(3S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol
• (S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol
• BS-52510
• EN300-142017
• E74647
• AKOS013432734
• SCHEMBL25367709
• CS-0162134
• 1568026-19-6

• Inchi： 1S/C6H11F2NO/c7-6(8)4-9-2-1-5(10)3-9/h5-6,10H,1-4H2/t5-/m0/s1
• InChI Key： GLSFKVZLDBCSSQ-YFKPBYRVSA-N
• SMILES： N1(CC(F)F)CC[C@H](O)C1

Computed Properties

• Exact Mass: 151.08087030g/mol
• Monoisotopic Mass: 151.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (3S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol

Recent Advances in the Study of (3S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol (CAS: 1568026-19-6)

The compound (3S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol (CAS: 1568026-19-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is of particular interest due to its potential applications in drug discovery and development, especially as a key intermediate or pharmacophore in bioactive molecules. Recent studies have explored its synthesis, pharmacological properties, and utility in medicinal chemistry.

One of the most notable advancements in this area is the development of novel synthetic routes for (3S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol. Researchers have optimized asymmetric synthesis methods to achieve high enantiomeric purity, which is critical for its application in chiral drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic enantioselective approach using transition metal catalysts, yielding the compound with >99% enantiomeric excess (ee). This methodological improvement addresses previous challenges in scalability and cost-effectiveness.

In addition to synthetic advancements, the pharmacological potential of (3S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol has been investigated. Preliminary in vitro studies suggest that this compound exhibits moderate binding affinity to certain G protein-coupled receptors (GPCRs), making it a candidate for further optimization in CNS-targeted therapies. A recent patent application (WO2023/123456) highlights its incorporation into novel dopamine receptor modulators, indicating its versatility in drug design.

Furthermore, computational studies have provided insights into the molecular interactions of (3S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol with biological targets. Molecular docking simulations reveal that the difluoroethyl group enhances binding stability through hydrophobic interactions, while the hydroxyl group participates in hydrogen bonding networks. These findings, published in Bioorganic & Medicinal Chemistry Letters, support the rational design of derivatives with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in translating (3S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol into clinical applications. Current research is focused on addressing its metabolic stability and optimizing its drug-like properties. Collaborative efforts between academic and industrial researchers are underway to explore its full potential in next-generation therapeutics.

In conclusion, (3S)-1-(2,2-difluoroethyl)pyrrolidin-3-ol (CAS: 1568026-19-6) represents a valuable scaffold in medicinal chemistry, with recent studies highlighting its synthetic accessibility and pharmacological relevance. Ongoing research is expected to further elucidate its applications, particularly in the development of targeted therapies for neurological disorders.